2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]-N-[(2Z)-5-(2-phenylethyl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide

Specification

• Molecular Formula: C22H20N4O2S2
• Molecular Weight: 436.6 g/mol
• IUPAC Name: 2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]-N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]acetamide
• Standard InChI: InChI=1S/C22H20N4O2S2/c1-28-18-10-8-16(9-11-18)21-23-17(14-29-21)13-19(27)24-22-26-25-20(30-22)12-7-15-5-3-2-4-6-15/h2-6,8-11,14H,7,12-13H2,1H3,(H,24,26,27)
• Standard InChI Key: FTAGWGMXSKVOLE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=CS2)CC(=O)NC3=NN=C(S3)CCC4=CC=CC=C4

Introduction

The compound 2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]-N-[(2Z)-5-(2-phenylethyl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide is a complex organic molecule featuring both thiazole and thiadiazole rings, which are significant in medicinal chemistry due to their potential biological activities. This article aims to provide a comprehensive overview of this compound, including its structure, synthesis, properties, and potential applications.

Synthesis

The synthesis of this compound typically involves multiple steps, including the formation of the thiazole and thiadiazole rings, followed by their coupling through an acetamide linkage. The specific synthetic route may vary depending on the reagents used and the desired yield. Advanced techniques such as continuous flow reactors can be employed to optimize production efficiency and purity.

Potential Applications

Compounds containing thiazole and thiadiazole moieties are widely studied for their antimicrobial, anticancer, and other pharmacological activities. The presence of these rings in 2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]-N-[(2Z)-5-(2-phenylethyl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide suggests potential applications in medicinal chemistry, particularly in drug discovery.

Chemical Transformations

This compound can undergo various chemical transformations, including oxidation, reduction, and substitution reactions, using common reagents like hydrogen peroxide, sodium borohydride, and nucleophiles. The conditions for these reactions can vary significantly based on the specific transformation being targeted.